Cas no 1251386-83-0 (3-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)-2-(ethylamino)propanamide)

• Product Name: 3-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)-2-(ethylamino)propanamide
• CAS No: 1251386-83-0
• MF: C₁₀H₁₇ClN₄O
• MW: 244.721180677414
• CID: 6014579
• PubChem ID: 62130394
• Update Time: 2025-06-11

3-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)-2-(ethylamino)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)-2-(ethylamino)propanamide
• 1H-Pyrazole-1-propanamide, 4-chloro-α-(ethylamino)-3,5-dimethyl-
• CS-0292735
• 1251386-83-0
• EN300-1139890
• AKOS011410562

• Inchi： 1S/C10H17ClN4O/c1-4-13-8(10(12)16)5-15-7(3)9(11)6(2)14-15/h8,13H,4-5H2,1-3H3,(H2,12,16)
• InChI Key： IIPJTMACJSXIHA-UHFFFAOYSA-N
• SMILES： N1(CC(NCC)C(N)=O)C(C)=C(Cl)C(C)=N1

Computed Properties

• Exact Mass: 244.1090889g/mol
• Monoisotopic Mass: 244.1090889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 419.7±45.0 °C(Predicted)
• pka: 16.25±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)-2-(ethylamino)propanamide

Professional Introduction to Compound with CAS No. 1251386-83-0 and Product Name: 3-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)-2-(ethylamino)propanamide

The compound with the CAS number 1251386-83-0 and the product name 3-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)-2-(ethylamino)propanamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The molecular structure of this compound incorporates a pyrazole core, which is a well-known scaffold in medicinal chemistry, known for its ability to modulate various biological pathways.

Recent research in the domain of drug discovery has highlighted the importance of pyrazole derivatives in developing novel therapeutic agents. The presence of a 4-chloro substituent at the 4-position of the pyrazole ring and dimethyl groups at the 3 and 5 positions enhances the electronic properties and steric hindrance of the molecule, which can influence its binding affinity to biological targets. The amide functional group at the 2-position, linked to an ethylamino moiety, further contributes to the compound's pharmacological profile by introducing basicity and potential hydrogen bonding capabilities.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The pyrazole ring is a versatile structural motif that has been extensively studied for its role in various biological processes, including enzyme inhibition and receptor binding. In particular, derivatives of pyrazole have shown promise in targeting enzymes such as kinases and phosphodiesterases, which are critical in cellular signaling pathways associated with diseases like cancer and inflammation.

The ethylamino group in the molecular structure suggests that this compound may exhibit properties similar to those of other amine-containing derivatives that have been explored for their potential as central nervous system (CNS) agents. The amine group can participate in hydrogen bonding interactions with biological targets, which is often crucial for achieving high affinity and selectivity. Additionally, the presence of both chloro and methyl substituents provides a balance between lipophilicity and polarizability, which can be advantageous for membrane permeability and metabolic stability.

Current research trends indicate that compounds incorporating the pyrazole scaffold are being actively investigated for their anti-inflammatory, anti-microbial, and anti-proliferative properties. For instance, studies have demonstrated that certain pyrazole derivatives can modulate inflammatory cytokine production by inhibiting key signaling pathways such as NF-κB. The structural features of 3-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)-2-(ethylamino)propanamide align well with these trends, making it a promising candidate for further exploration.

In terms of synthetic chemistry, this compound exemplifies the strategic use of functional group transformations to create complex molecular architectures. The synthesis likely involves multi-step reactions starting from readily available precursors such as halogenated pyrazoles and amino acid derivatives. The introduction of the amide bond through condensation reactions is a common approach in medicinal chemistry, allowing for fine-tuning of physicochemical properties through modifications at both ends of the amide linkage.

The potential therapeutic applications of this compound are broad and warrant further investigation. Given its structural similarity to known bioactive molecules, it may serve as a lead compound for structure-based drug design. High-throughput screening (HTS) campaigns could be employed to identify hits against various biological targets, followed by optimization studies to improve potency, selectivity, and pharmacokinetic profiles.

The role of computational chemistry in analyzing the properties of this compound cannot be overstated. Molecular modeling techniques such as docking studies can provide insights into how this molecule interacts with potential targets at an atomic level. These studies can help predict binding affinities, identify key interaction residues, and guide medicinal chemists in designing analogs with enhanced activity.

Another exciting avenue for exploration is the investigation of this compound's mechanism of action. Understanding how it exerts its effects at a molecular level is crucial for developing safe and effective therapeutic agents. Preclinical studies using cell-based assays or animal models could provide valuable data on its biological activity and toxicological profile.

The development pipeline for new drugs often involves iterative cycles of synthesis, testing, and optimization. This compound represents an early stage in this process but holds significant promise based on its structural features. As research progresses, additional derivatives may be synthesized to explore different pharmacological profiles or to improve specific properties such as solubility or bioavailability.

In conclusion,3-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)-2-(ethylamino)propanamide (CAS No. 1251386-83-0) is a structurally interesting derivative with potential applications in pharmaceutical development. Its unique combination of substituents makes it a compelling candidate for further study aimed at uncovering new therapeutic opportunities. As our understanding of biological pathways continues to expand,pyrazole-based compounds like this one will remain at the forefront of drug discovery efforts.